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Introduction

Sucralfate is a medication utilized in equine medicine for the management of gastric and
hindgut ulcers.[1] It is a hydroxy aluminum salt of sucrose octasulfate that functions by
adhering to the mucosal lining of the stomach and colon, creating a protective barrier over
ulcerated tissue.[2][3] This barrier shields the ulcers from the damaging effects of stomach acid
and digestive enzymes, thereby alleviating pain and facilitating healing.[1][3] While traditionally
available in tablet and liquid forms, pelleted formulations are emerging, offering potential
advantages in ease of administration. These application notes provide a detailed overview of
the current understanding of the efficacy of sucralfate, with a specific focus on pelleted
formulations where data is available, and outline protocols for its assessment.

Mechanism of Action

Sucralfate exerts its therapeutic effects through a multi-faceted mechanism. Upon oral
administration, it reacts with hydrochloric acid in the stomach to form a viscous, paste-like
substance that selectively binds to ulcerated tissue.[1][4] This creates a physical barrier that
protects the ulcer crater from further irritation by gastric acid and pepsin.[1] The protective
effects of a single dose can last for 6 to 8 hours.[1][5]

Beyond its barrier function, sucralfate has several other cytoprotective effects:
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» Buffering of Hydrogen lons: Due to its basic nature, sucralfate can neutralize hydrogen ions,
thereby reducing gastric acidity.[1]

e Inactivation of Pepsin and Adsorption of Bile Acids: It directly inactivates pepsin and adsorbs
bile acids, both of which can be injurious to the gastric mucosa.[2][6]

» Stimulation of Protective Factors: Sucralfate stimulates the local production of
prostaglandins, enhances bicarbonate and mucus secretion, and improves mucosal blood
flow, all of which contribute to the healing process.[2][6][7]
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Sucralfate's multi-faceted mechanism of action.

Data on Pelleted Sucralfate Formulations
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Specific research on the comparative efficacy of pelleted sucralfate formulations is limited.

However, one study evaluated a commercially available pelleted supplement containing

sucralfate (Sucralox™) and its effect on gastric juice pH in horses.
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Table adapted from data reported on a commercially available sucralfate pellet supplement.

Note that both groups received omeprazole from Day 1-14, which was the primary driver of the

pH increase on Day 14.[8]

The study also noted that by days 28 and 35, the mean nonglandular ulcer lesion number

score significantly increased in the untreated control horses but not in the horses treated with

the sucralfate pellet supplement.[8]

Experimental Protocols

Protocol 1: Assessing the Effect of Pelleted Sucralfate
on Gastric pH

This protocol is adapted from a study evaluating a pelleted sucralfate supplement.[8]

1. Animal Selection and Acclimation:
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Select a cohort of healthy adult horses with endoscopically confirmed non-glandular gastric
ulcers.

House horses in individual stalls and acclimate them to the experimental conditions for a
minimum of one week.

Provide a standardized diet and water ad libitum.
. Experimental Design:
Employ a randomized, controlled study design.

Divide horses into two groups: a treatment group receiving the pelleted sucralfate
formulation and a control group receiving a placebo.

The study duration can be structured to assess various phases, such as concurrent
omeprazole treatment, post-omeprazole treatment, and a feed-deprivation challenge. A
sample 42-day timeline is as follows:

o Days 1-14: Administer omeprazole (4 mg/kg, PO, once daily) to both groups. The
treatment group also receives the pelleted sucralfate as per the manufacturer's
recommendations.

o Days 15-28: Discontinue omeprazole and continue with the respective pelleted sucralfate
or placebo administration.

o Days 29-35: Implement an intermittent feed deprivation protocol to induce or worsen
gastric ulcers.

o Days 36-42: Return to the regular feeding schedule while continuing the assigned
treatments.

. Data Collection:

Perform gastroscopy on Days 0, 14, 28, 35, and 42 to score the number and severity of
gastric ulcers.
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+ Collect gastric juice samples via a nasogastric tube at the time of gastroscopy to measure
pH.

4. Analysis:

« Statistically compare the ulcer scores and gastric juice pH between the treatment and control

groups at each time point.
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Workflow for assessing pelleted sucralfate's effect on gastric pH.

Protocol 2: General Administration of Sucralfate for
Gastric Ulcers

This protocol is a synthesis of recommendations for the general use of sucralfate in horses.[1]

[5]
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1. Dosage:

e Gastric Ulcers: 10-20 mg/kg orally every 6-8 hours.[1]

e Hindgut Ulcers: 22 mg/kg orally every 6-8 hours.[1]

2. Administration:

o Administer sucralfate on an empty stomach, ideally 30-60 minutes before feeding.[4][9]

« |If administering in conjunction with H2 blockers (e.g., cimetidine, ranitidine), give sucralfate
30 minutes prior to the H2 blocker.[1]

« If co-administering with omeprazole, it is recommended to give omeprazole first on an empty
stomach, wait at least 30-60 minutes before feeding, and then administer sucralfate
approximately one hour after the omeprazole.[9]

o Sucralfate can inhibit the absorption of other drugs. It is advisable to administer sucralfate at
least one hour before or two hours after other medications.[1]

» For pelleted formulations, follow the manufacturer's instructions for administration. They are
typically designed to be top-dressed on a small amount of feed.

3. Treatment Duration:
o Atypical course of treatment is 21-28 days.[1][5]

e Long-term use is possible for horses at high risk of ulcer recurrence, sometimes at a reduced
maintenance dose.[1]

4. Monitoring:

e Monitor for clinical signs of improvement, such as improved appetite, reduced signs of colic,
and better performance.

o Follow-up gastroscopy is recommended to confirm ulcer healing.

Considerations and Limitations
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o Efficacy as a Monotherapy: Studies suggest that sucralfate alone is less effective than
omeprazole for the treatment of both squamous and glandular gastric ulcers.[1][6] It is most
commonly used as an adjunctive therapy.[1]

e Glandular vs. Squamous Ulcers: Sucralfate is considered to be more effective for ulcers in
the glandular region of the stomach.[1][10] When used in combination with omeprazole,
healing rates for glandular ulcers have been reported to be around 63-67.5%.[1][2]

o Formulation: While pelleted forms offer convenience, liquid suspensions or crushed tablets
mixed with water are generally considered to provide better mucosal coating.[1][4] Further
research is needed to directly compare the efficacy of pelleted sucralfate to other
formulations.

e Adverse Effects: Sucralfate is generally well-tolerated. The most common side effect
reported is constipation.[4] There is a theoretical concern about aluminum accumulation with
long-term use, especially in animals with renal impairment.[1][4]

Conclusion

Pelleted sucralfate formulations provide a convenient method of administration for a medication
that is a valuable component of a multi-modal approach to managing equine gastric ulcer
syndrome. While specific data on the efficacy of pelleted forms is still emerging, the established
mechanisms of action of sucralfate support its use, particularly for glandular ulcers and as an
adjunct to acid-suppressing medications. The protocols outlined above provide a framework for
the clinical application and further scientific evaluation of these formulations. Researchers are
encouraged to conduct direct comparative studies between different sucralfate formulations to
better delineate their respective pharmacokinetic and pharmacodynamic profiles in the horse.
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sucralfate-formulations-in-horses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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